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Compound of Interest

Compound Name: 3,5-Di-tert-butylbenzaldehyde

Cat. No.: B094254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling

and disposal of 3,5-Di-tert-butylbenzaldehyde (CAS No. 17610-00-3). Adherence to these

procedures is critical for ensuring personnel safety and regulatory compliance in a laboratory

setting.

Hazard Identification and Personal Protective
Equipment (PPE)
While some suppliers may classify 3,5-Di-tert-butylbenzaldehyde as non-hazardous, a

comprehensive review of available safety data indicates that it should be handled as a

hazardous substance. The Globally Harmonized System (GHS) classification from multiple

sources indicates that this compound causes skin irritation, serious eye irritation, and may

cause respiratory irritation.[1][2]

Table 1: Hazard Classification for 3,5-Di-tert-butylbenzaldehyde
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Hazard Class GHS Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2]

Eye Irritation Category 2
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation[1][2]

To mitigate these risks, the following personal protective equipment is mandatory when

handling 3,5-Di-tert-butylbenzaldehyde.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment
Specifications and
Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Must conform to EN166 or

ANSI Z87.1 standards to

protect against dust particles

and potential splashes.

Hand Protection
Chemical-resistant gloves

(Nitrile or Butyl rubber).

Nitrile gloves offer good

resistance to a range of

chemicals and are a common

choice for laboratory work.[3]

For prolonged contact or

handling larger quantities,

Butyl rubber gloves provide

excellent protection against

aldehydes.[4] A minimum

thickness of 0.3 mm is

recommended, but always

consult the glove

manufacturer's specific

permeation data.[4]

Body Protection Laboratory coat.
To prevent skin contact with

the chemical.

Respiratory Protection

NIOSH-approved respirator

with organic vapor (OV)

cartridges and P95 or P100

particulate filters.

Required when handling the

solid outside of a certified

chemical fume hood, or when

dust generation is likely.[5][6]

[7][8] The organic vapor

cartridge addresses the

aldehyde functional group,

while the particulate filter

protects against inhalation of

the solid powder.
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A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Workflow

The following diagram outlines the standard operating procedure for handling 3,5-Di-tert-
butylbenzaldehyde in a laboratory setting.
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Safe Handling Workflow for 3,5-Di-tert-butylbenzaldehyde

Preparation
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Set up in Chemical Fume Hood

Weigh Solid

Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces
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Label Waste Container

Store in Satellite Accumulation Area

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 3,5-Di-tert-butylbenzaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b094254?utm_src=pdf-body-img
https://www.benchchem.com/product/b094254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Plan

Proper disposal of 3,5-Di-tert-butylbenzaldehyde and its contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation:

Unused 3,5-Di-tert-butylbenzaldehyde and any grossly contaminated materials (e.g.,

spill cleanup debris) should be disposed of as hazardous chemical waste.

Segregate this solid organic waste from other waste streams such as halogenated

solvents, acids, and bases to prevent incompatible chemical reactions.[9][10][11]

Container Selection and Labeling:

Use a dedicated, leak-proof, and chemically compatible container for solid chemical

waste.[12][13] Wide-mouth plastic or glass containers with screw-top lids are suitable.

The container must be clearly labeled as "Hazardous Waste".[14]

The label must include:

The full chemical name: "3,5-Di-tert-butylbenzaldehyde".

The date when waste was first added to the container (accumulation start date).[14]

The specific hazards: "Irritant".

The name and contact information of the generating laboratory or researcher.

Temporary Storage (Satellite Accumulation Area):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[9][14]

The SAA should be located at or near the point of generation and away from general

laboratory traffic.
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Ensure secondary containment is in place to contain any potential leaks or spills.

Final Disposal:

Once the container is full or has been in accumulation for the maximum allowed time

(typically 90 days, but check institutional and local regulations), arrange for its collection

by your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.[14]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of materials

contaminated with 3,5-Di-tert-butylbenzaldehyde.
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Disposal Decision Workflow
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3,5-Di-tert-butylbenzaldehyde
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Collect Rinsate as
Liquid Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1268253
https://pubchem.ncbi.nlm.nih.gov/compound/1268253
https://www.echemi.com/produce/pr2407108205-3-5-di-tert-butylbenzaldehyde.html
https://www.researchgate.net/publication/12425642_Permeability_of_protective_gloves_by_HEMA_and_TEGDMA_in_the_presence_of_solvents
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.allergyasthmatech.com/optional-organic-vapor-cartridges.html
https://www.magidglove.com/store/respirators/cartridges-filters
https://www.sylprotec.com/en/north-respirators/5180-north-niosh-approved-for-organic-vapors-active-charcoal-cartridge.html
https://www.sylprotec.com/en/north-respirators/5180-north-niosh-approved-for-organic-vapors-active-charcoal-cartridge.html
https://parcilsafety.com/products/t-71-niosh-half-face-respirator-with-ov-particulate-combo-cartridge-medium
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.bsu.edu/-/media/www/departmentalcontent/riskmanagement/ehs/laboratory-inspection-references/chemical-waste-containers-bsu.pdf?sc_lang=en&hash=69E743238E36B8F32FBE2F99DD9C0A2AC94A4362
https://ehs.ucla.edu/how-prepare-and-store-hazardous-waste
https://ehs.ucla.edu/how-prepare-and-store-hazardous-waste
https://www.benchchem.com/product/b094254#personal-protective-equipment-for-handling-3-5-di-tert-butylbenzaldehyde
https://www.benchchem.com/product/b094254#personal-protective-equipment-for-handling-3-5-di-tert-butylbenzaldehyde
https://www.benchchem.com/product/b094254#personal-protective-equipment-for-handling-3-5-di-tert-butylbenzaldehyde
https://www.benchchem.com/product/b094254#personal-protective-equipment-for-handling-3-5-di-tert-butylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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